![molecular formula C12H17NO4S B3920819 N-(sec-butyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide](/img/structure/B3920819.png)
N-(sec-butyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
Overview
Description
N-(sec-butyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, also known as BDBS, is a sulfonamide compound that is widely used in scientific research. BDBS has various applications in the field of biochemistry and physiology due to its unique chemical properties.
Mechanism of Action
N-(sec-butyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide inhibits carbonic anhydrase by binding to the active site of the enzyme. The sulfonamide group of this compound interacts with the zinc ion at the active site, preventing the hydration of carbon dioxide. This results in a decrease in the production of bicarbonate ions, which are essential for acid-base balance and other physiological processes.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects, particularly in the regulation of acid-base balance. This compound inhibits the production of bicarbonate ions, leading to a decrease in blood pH. This can have significant effects on physiological processes such as respiration, ion transport, and enzyme activity.
Advantages and Limitations for Lab Experiments
N-(sec-butyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has several advantages for lab experiments, including its specificity for carbonic anhydrase and its ability to inhibit the enzyme irreversibly. However, this compound also has limitations, including its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for the use of N-(sec-butyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide in scientific research. One potential application is the development of this compound derivatives with improved specificity and potency for carbonic anhydrase. Another direction is the investigation of the role of carbonic anhydrase in disease states such as cancer and neurological disorders. Finally, this compound could be used as a tool to study the effects of acid-base imbalances on physiological processes.
Scientific Research Applications
N-(sec-butyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has various applications in scientific research, particularly in the field of biochemistry and physiology. This compound is commonly used as an inhibitor of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide. This compound has also been used as a probe to study the structure and function of carbonic anhydrase. In addition, this compound has been used as a tool to investigate the role of carbonic anhydrase in physiological processes such as acid-base balance, respiration, and ion transport.
properties
IUPAC Name |
N-butan-2-yl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S/c1-3-9(2)13-18(14,15)10-4-5-11-12(8-10)17-7-6-16-11/h4-5,8-9,13H,3,6-7H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRIJSHTVMUNOCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NS(=O)(=O)C1=CC2=C(C=C1)OCCO2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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